Structural Distinction from Hythiemoside B
Hythiemoside A is distinguished from its closest co-occurring analogs by the specific combination of a β-D-glucopyranosyl moiety at the C-3 position and an acetoxy group at the C-16 position of the ent-pimarane scaffold [1]. In contrast, darutoside bears a C-2 β-D-glucopyranosyl group, darutigenol is the aglycone lacking glycosylation entirely, and hythiemoside B exhibits a distinct glycosylation pattern at C-19 [1]. The topological polar surface area (TPSA) of Hythiemoside A is 146.00 Ų, with a calculated XlogP of 2.20, parameters that directly influence reversed-phase chromatographic retention and membrane permeability in bioassays [2]. These structural variations produce unique ¹H and ¹³C NMR spectroscopic signatures that serve as definitive authentication markers for compound identity verification [1].
| Evidence Dimension | Glycosylation position and C-16 substitution pattern |
|---|---|
| Target Compound Data | C-3 β-D-glucopyranosyl; C-16 acetoxy group; TPSA 146.00 Ų; XlogP 2.20 |
| Comparator Or Baseline | Darutoside: C-2 β-D-glucopyranosyl; Darutigenol: no glycosylation; Hythiemoside B: C-19 glycosylation; no published TPSA/XlogP for analogs |
| Quantified Difference | Distinct glycosylation site (C-3 vs. C-2 vs. C-19); presence vs. absence of C-16 acetoxy substitution |
| Conditions | NMR spectroscopic characterization (¹H, ¹³C, 2D experiments); in silico physicochemical property calculation |
Why This Matters
Structural differentiation dictates chromatographic retention and spectral detection, making Hythiemoside A uniquely identifiable in analytical methods; substitution with any analog invalidates compound-specific quantification protocols.
- [1] Wang F, et al. ent-Pimarane-Type Diterpenoids from Siegesbeckia orientalis L. Chemical and Pharmaceutical Bulletin. 2005;53(2):232-234. View Source
- [2] PlantaeDB. Hythiemoside A Compound Details. Molecular Formula: C28H46O9; TPSA: 146.00 Ų; XlogP: 2.20. View Source
